Cas no 49782-31-2 (6-chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 6-chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 49782-31-2
• MF: C₁₁H₉ClN₂OS
• MW: 252.719959974289
• CID: 334241
• PubChem ID: 2452091
• Update Time: 2025-10-24

6-chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone,6-chloro-2,3-dihydro-3-(2-propen-1-yl)-2-thioxo-
• 3-ALLYL-6-CHLORO-2-MERCAPTOQUINAZOLIN-4(3H)-ONE
• 6-chloro-3-prop-2-enyl-2-sulfanylidene-1H-quinazolin-4-one
• 3-Allyl-6-chlor-4-oxo-2-thio-tetrahydro-chinazolin
• 3-allyl-6-chloro-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
• AC1M6O06
• AC1Q7GF4
• CTK4J1680
• HMS1760M11
• T5215261
• 6-chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• 49782-31-2
• AKOS005198620
• Z55666853
• SR-01000556786
• SR-01000556786-1
• AKOS001059054
• EN300-07776
• CS-0349120
• DTXSID40368717

• Inchi： 1S/C11H9ClN2OS/c1-2-5-14-10(15)8-6-7(12)3-4-9(8)13-11(14)16/h2-4,6H,1,5H2,(H,13,16)
• InChI Key： FZJBOYPXMWSKSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(N(C(N2)=S)CC=C)=O

Computed Properties

• Exact Mass: 252.012411
• Monoisotopic Mass: 252.012411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 2.5

Experimental Properties

• Density: 1.43
• Boiling Point: 394.8°Cat760mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.689
• PSA: 73.69000
• LogP: 2.52460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 6-Chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 49782-31-2)

6-Chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 49782-31-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the quinazolinone family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a chloro substituent at the 6-position and a prop-2-en-1-yl (allyl) group at the 3-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 6-chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one has increased, particularly in the development of novel antimicrobial agents and enzyme inhibitors. Researchers are exploring its potential as a scaffold for designing targeted therapies, especially in the context of drug-resistant infections and chronic diseases. Its sulfanyl (-SH) group offers unique opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

The synthesis of CAS No. 49782-31-2 typically involves multi-step reactions, starting from readily available precursors such as anthranilic acid derivatives. Key steps include cyclization, chlorination, and the introduction of the allyl moiety. Advances in green chemistry have also led to the development of more sustainable synthetic routes, reducing the environmental impact of its production. This aligns with the growing focus on eco-friendly manufacturing in the chemical industry.

From a pharmacological perspective, 6-chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one exhibits promising bioactivity. Preliminary studies suggest its potential as a kinase inhibitor, which could be relevant in cancer research and inflammatory disorders. Additionally, its quinazolinone core is structurally similar to several FDA-approved drugs, further highlighting its therapeutic potential. However, extensive in vitro and in vivo studies are still needed to fully elucidate its mechanisms and safety profile.

The compound’s applications extend beyond medicine. In agrochemicals, it is being investigated as a precursor for crop protection agents, particularly those targeting fungal pathogens. Its ability to interfere with essential microbial enzymes makes it a candidate for sustainable agriculture solutions. This resonates with current trends in precision farming and the need for low-toxicity pesticides.

Analytical characterization of 49782-31-2 relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the compound, which is critical for both research and industrial applications. The compound’s stability under various conditions is also a subject of ongoing study, particularly for formulation development.

As the scientific community continues to explore 6-chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one, questions about its scalability, cost-effectiveness, and regulatory compliance remain top of mind. Addressing these challenges will be essential for its transition from the lab to commercial use. For researchers and industry professionals, staying updated on the latest findings about CAS No. 49782-31-2 is crucial, as it may hold the key to breakthroughs in multiple fields.

In summary, 6-chloro-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups offer ample opportunities for innovation, making it a subject of intense research and development. As interest in heterocyclic chemistry grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.